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Compound of Interest

Compound Name: L-817818

Cat. No.: B10771755 Get Quote

Application Notes and Protocols for L-817818
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility, storage, and biological

activity of L-817818, a potent and selective somatostatin receptor 5 (sst5) agonist. Detailed

protocols for its use in common laboratory applications are also included.

Physicochemical Properties and Solubility
L-817818 is a solid powder with a molecular weight of 536.67 g/mol and a chemical formula of

C₃₃H₃₆N₄O₃.[1]

Solubility Data:

The solubility of L-817818 in various solvents is summarized in the table below. It is highly

soluble in Dimethyl Sulfoxide (DMSO).[2] Information on its solubility in other common

laboratory solvents such as ethanol and aqueous solutions is not readily available in published

literature. Researchers should perform their own solubility tests for specific applications.
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Solvent Concentration Notes

DMSO Up to 100 mM (53.67 mg/mL)

Ultrasonic and warming may

be required for complete

dissolution. It is recommended

to use newly opened, non-

hygroscopic DMSO for best

results.[2]

Storage and Stability:

For long-term storage, L-817818 should be stored at -20°C, protected from light, and preferably

under a nitrogen atmosphere.[1][2] Stock solutions in DMSO can be stored at -80°C for up to 6

months or at -20°C for up to 1 month.[2] To avoid degradation from repeated freeze-thaw

cycles, it is recommended to aliquot stock solutions into smaller volumes.

Biological Activity
L-817818 is a potent and selective agonist for the somatostatin receptor subtype 5 (sst5). It

exhibits significantly lower affinity for other somatostatin receptor subtypes (sst1, sst2, sst3,

and sst4).[1] The activation of sst5 by L-817818 triggers a cascade of intracellular signaling

events that can lead to various cellular responses, including the inhibition of hormone secretion

and the induction of apoptosis.[3]

Signaling Pathway:

The binding of L-817818 to the G-protein coupled receptor sst5 initiates a signaling cascade

that primarily involves the inhibition of adenylyl cyclase, leading to a decrease in intracellular

cyclic AMP (cAMP) levels. This pathway can also modulate the activity of mitogen-activated

protein kinases (MAPK). In the context of apoptosis, sst5 activation has been shown to

influence the expression of key regulatory proteins. It can lead to the downregulation of the

anti-apoptotic protein Bcl-2 and the upregulation of the pro-apoptotic protein Bax. This shift in

the Bcl-2/Bax ratio promotes the activation of downstream effector caspases, such as caspase-

3 and caspase-9, ultimately leading to programmed cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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